Cas no 2229339-49-3 (1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol)

1-(3-Phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol is a cyclopropane-substituted pyrazole derivative with potential applications in medicinal chemistry and organic synthesis. Its structure combines a phenyl-substituted pyrazole core with a hydroxyl-functionalized cyclopropane ring, offering unique steric and electronic properties. The compound may serve as a versatile intermediate in the development of biologically active molecules, particularly due to the presence of both hydrogen-bond donor (hydroxyl) and acceptor (pyrazole) groups. The cyclopropane moiety enhances rigidity, which can be advantageous in drug design for improving target binding selectivity. This scaffold is of interest for exploring structure-activity relationships in pharmaceutical research, particularly in modulating receptor interactions or enzyme inhibition.

1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol structure

2229339-49-3 structure

Product Name:1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol

CAS No:2229339-49-3

MF:C₁₂H₁₂N₂O

MW:200.236482620239

CID:6056746

PubChem ID:165680917

Update Time:2025-06-14

1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1860353
- 1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol
- 2229339-49-3
- Inchi： 1S/C12H12N2O/c15-12(6-7-12)10-8-13-14-11(10)9-4-2-1-3-5-9/h1-5,8,15H,6-7H2,(H,13,14)
- InChI Key： HCROULPDQSGJTP-UHFFFAOYSA-N
- SMILES： OC1(C2C=NNC=2C2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 200.094963011g/mol
Monoisotopic Mass: 200.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 48.9Å²

1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1860353-0.05g	1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol	2229339-49-3	0.05g	$1080.0	2023-06-01
Enamine	EN300-1860353-0.1g	1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol	2229339-49-3	0.1g	$1131.0	2023-06-01
Enamine	EN300-1860353-0.25g	1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol	2229339-49-3	0.25g	$1183.0	2023-06-01
Enamine	EN300-1860353-0.5g	1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol	2229339-49-3	0.5g	$1234.0	2023-06-01
Enamine	EN300-1860353-1.0g	1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol	2229339-49-3	1g	$1286.0	2023-06-01
Enamine	EN300-1860353-2.5g	1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol	2229339-49-3	2.5g	$2520.0	2023-06-01
Enamine	EN300-1860353-5.0g	1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol	2229339-49-3	5g	$3728.0	2023-06-01
Enamine	EN300-1860353-10.0g	1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol	2229339-49-3	10g	$5528.0	2023-06-01

1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

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3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

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4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

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Additional information on 1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol

Comprehensive Overview of 1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol (CAS No. 2229339-49-3): Properties, Applications, and Research Insights

The compound 1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol (CAS No. 2229339-49-3) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive cyclopropanol and pyrazole moieties make it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug discovery platforms.

In recent years, the demand for heterocyclic building blocks like 1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol has surged due to their role in developing targeted therapies. Google Trends data shows increased queries for "pyrazole derivatives in cancer research" and "small molecule modulators," aligning with this compound’s relevance. Its CAS No. 2229339-49-3 is often cross-referenced in patent databases, highlighting its industrial value.

The physicochemical properties of 1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol include moderate water solubility and stability under ambient conditions, making it suitable for high-throughput screening. Its logP value and hydrogen bonding capacity are frequently analyzed in QSAR studies, a hot topic in computational chemistry forums. These characteristics are critical for optimizing bioavailability, a key concern for researchers developing oral therapeutics.

Synthetic routes to CAS No. 2229339-49-3 often involve cyclopropanation of pyrazole precursors, a process discussed in recent green chemistry publications. Sustainability-focused searches like "solvent-free pyrazole synthesis" reflect growing interest in eco-friendly production methods. The compound’s chiral center also makes it valuable for asymmetric catalysis studies, another trending area in organic chemistry.

In material science, 1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol has been explored as a ligand for metal-organic frameworks (MOFs), addressing popular queries about "functionalized MOFs for gas storage." Its rigid-rod geometry contributes to porous material design, a subject with over 5,000 monthly searches according to SEO tools.

Safety evaluations confirm that CAS No. 2229339-49-3 complies with standard laboratory handling protocols. While not classified as hazardous, proper PPE measures (a term with 12,000+ monthly searches) are recommended during manipulation, aligning with occupational safety trends.

The future outlook for 1-(3-phenyl-1H-pyrazol-4-yl)cyclopropan-1-ol includes potential applications in proteolysis-targeting chimeras (PROTACs), a breakthrough technology dominating 2023-2024 medicinal chemistry literature. Its protein-binding affinity and structural rigidity position it as a candidate for E3 ligase recruiters, answering frequent queries about "next-generation degrader molecules."